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Compound Name:
Boc-(S)-3-Amino-4-(2-cyano-

phenyl)-butyric acid

Cat. No.: B1272373 Get Quote

In-Depth Technical Guide: Boc-(S)-3-Amino-4-(2-
cyano-phenyl)-butyric Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-(S)-3-Amino-4-(2-cyano-phenyl)-butyric acid, a derivative of butyric acid, is a chiral

building block with significant potential in medicinal chemistry and pharmaceutical

development. Its structure, featuring a tert-butyloxycarbonyl (Boc) protecting group on the

amino functionality and a cyano-substituted phenyl ring, makes it a valuable intermediate for

the synthesis of complex molecular architectures, particularly in the realm of peptidomimetics

and small molecule drug candidates. The presence of the 2-cyano-phenyl moiety is of

particular interest, as the nitrile group can modulate the electronic properties, binding

interactions, and metabolic stability of a parent molecule. This technical guide provides a

comprehensive overview of the known properties, characteristics, and potential applications of

this compound.

Core Properties and Characteristics
Precise experimental data for Boc-(S)-3-Amino-4-(2-cyano-phenyl)-butyric acid is limited in

publicly accessible literature, reflecting its specialized nature as a research and development
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compound. The following tables summarize the available quantitative data.

Property Value Source

CAS Number 270065-83-3 [1][2]

Molecular Formula C₁₆H₂₀N₂O₄ [1]

Molecular Weight 304.34 g/mol N/A

Appearance Lyophilized powder [1]

Purity ≥95% [1]

Predicted
Physicochemical
Properties

Value Source

Boiling Point 496.8 ± 40.0 °C N/A

Density 1.19 g/cm³ N/A

Solubility

Soluble in dichloromethane,

ethanol, and dimethyl

sulfoxide.

N/A

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and analysis of Boc-(S)-3-
Amino-4-(2-cyano-phenyl)-butyric acid are not readily available. However, based on general

principles of organic synthesis for similar compounds, a plausible synthetic approach and

analytical methods can be outlined.

Synthesis
A common method for the synthesis of Boc-protected amino acids involves the reaction of the

free amino acid with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base. A general

workflow is proposed below.

Workflow for the Synthesis of Boc-Protected Amino Acids

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.cusabio.com/amino-acid/Boc--S--3-Amino-4--2-cyano-phenyl--butyricacid-12940979.html
https://www.molbase.com/supplier/789662-product-5236348.html
https://www.cusabio.com/amino-acid/Boc--S--3-Amino-4--2-cyano-phenyl--butyricacid-12940979.html
https://www.cusabio.com/amino-acid/Boc--S--3-Amino-4--2-cyano-phenyl--butyricacid-12940979.html
https://www.cusabio.com/amino-acid/Boc--S--3-Amino-4--2-cyano-phenyl--butyricacid-12940979.html
https://www.benchchem.com/product/b1272373?utm_src=pdf-body
https://www.benchchem.com/product/b1272373?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction

Work-up

Purification

Free Amino Acid

Reaction Mixture

Boc Anhydride Base Solvent

Acidification

Reaction Completion

Extraction

Drying

Crystallization Chromatography

Boc-Protected
Amino Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of Boc-protected amino acids.
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A patent for a similar compound, BOC-(R)-3-amino-4-(2,4,5-trifluorophenyl) butyric acid,

describes a process that involves mixing the free amino acid with an inorganic base in water,

followed by the addition of a solution of di-tert-butyl dicarbonate in an organic solvent. The

reaction is carried out at a controlled temperature. After the reaction, the pH is adjusted to

acidic, and the product is extracted with an organic solvent.

Purification and Analysis
High-Performance Liquid Chromatography (HPLC) is a standard technique for both the

purification and purity analysis of Boc-protected amino acids.

General HPLC Workflow for Amino Acid Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample

DerivatizationOptional

HPLC System
(Pump, Injector, Column) Detector Data Acquisition

and Analysis Result

Boc-(S)-3-Amino-4-
(2-cyano-phenyl)-butyric acid

Synthesize Library of
Target Compounds

Biological Screening
(e.g., Enzyme Assays)

Identify Active Compounds
('Hits')

Lead Optimization
(SAR Studies)

Drug_Candidate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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